Cas no 792889-26-0 (5-[(azepan-1-yl)methyl]thiophene-2-carboxylic acid)

5-[(azepan-1-yl)methyl]thiophene-2-carboxylic acid structure
792889-26-0 structure
Product Name:5-[(azepan-1-yl)methyl]thiophene-2-carboxylic acid
CAS No:792889-26-0
MF:C12H17NO2S
MW:239.33388209343
MDL:MFCD06803426
CID:3160145
PubChem ID:20099139
Update Time:2025-04-21

5-[(azepan-1-yl)methyl]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(azepan-1-ylmethyl)thiophene-2-carboxylic acid
    • 5-[(azepan-1-yl)methyl]thiophene-2-carboxylic acid
    • 792889-26-0
    • AKOS003657402
    • EN300-92432
    • SGB88926
    • STL414733
    • 5-(1-AZEPANYLMETHYL)-2-THIOPHENECARBOXYLIC ACID
    • MDL: MFCD06803426
    • Inchi: 1S/C12H17NO2S/c14-12(15)11-6-5-10(16-11)9-13-7-3-1-2-4-8-13/h5-6H,1-4,7-9H2,(H,14,15)
    • InChI Key: FLDMGMFCFPJMHW-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC=C1CN1CCCCCC1

Computed Properties

  • Exact Mass: 239.09799996g/mol
  • Monoisotopic Mass: 239.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 381.2±32.0 °C at 760 mmHg
  • Flash Point: 184.4±25.1 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-[(azepan-1-yl)methyl]thiophene-2-carboxylic acid Security Information

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